Cas no 1344193-24-3 (N-(2-fluoro-5-methylphenyl)thian-3-amine)

• Product Name: N-(2-fluoro-5-methylphenyl)thian-3-amine
• CAS No: 1344193-24-3
• MF: C₁₂H₁₆FNS
• MW: 225.325545310974
• CID: 5178909
• PubChem ID: 62870882
• Update Time: 2026-03-05

N-(2-fluoro-5-methylphenyl)thian-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-fluoro-5-methylphenyl)thian-3-amine
• 2H-Thiopyran-3-amine, N-(2-fluoro-5-methylphenyl)tetrahydro-

• Inchi： 1S/C12H16FNS/c1-9-4-5-11(13)12(7-9)14-10-3-2-6-15-8-10/h4-5,7,10,14H,2-3,6,8H2,1H3
• InChI Key： FGRPBYUGVRQFFG-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)NC1C(=CC=C(C)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on N-(2-fluoro-5-methylphenyl)thian-3-amine

Exploring the Unique Properties and Applications of N-(2-fluoro-5-methylphenyl)thian-3-amine (CAS No. 1344193-24-3)

In the ever-evolving landscape of chemical research, N-(2-fluoro-5-methylphenyl)thian-3-amine (CAS No. 1344193-24-3) has emerged as a compound of significant interest. This specialized amine derivative, characterized by its fluoro-methylphenyl and thian-3-amine structural components, offers unique chemical properties that make it valuable across various scientific and industrial applications. Researchers and manufacturers are increasingly focusing on this compound due to its potential in pharmaceuticals, agrochemicals, and material science.

The molecular structure of N-(2-fluoro-5-methylphenyl)thian-3-amine combines a thian-3-amine core with a 2-fluoro-5-methylphenyl substituent, creating a balanced profile of reactivity and stability. This structural arrangement is particularly noteworthy for its ability to participate in diverse chemical reactions, making it a versatile intermediate in synthetic chemistry. The presence of the fluoro group enhances its electronic properties, while the methyl group contributes to its lipophilicity, factors that are crucial in drug design and other applications.

One of the most compelling aspects of N-(2-fluoro-5-methylphenyl)thian-3-amine is its potential role in pharmaceutical research. The compound's unique structure aligns with current trends in drug discovery, where researchers are exploring novel scaffolds to address unmet medical needs. Its amine functionality makes it a candidate for further derivatization, potentially leading to new therapeutic agents. This is particularly relevant given the growing demand for innovative treatments in areas such as central nervous system disorders and metabolic diseases.

Beyond pharmaceuticals, N-(2-fluoro-5-methylphenyl)thian-3-amine shows promise in agrochemical applications. The agricultural sector is actively seeking new compounds that can improve crop protection while meeting stringent environmental regulations. The fluoro and methyl groups in this molecule may contribute to desirable properties in pesticide formulations, such as enhanced bioavailability or reduced environmental persistence. These characteristics are increasingly important as the industry moves toward more sustainable practices.

The synthesis and characterization of N-(2-fluoro-5-methylphenyl)thian-3-amine represent important areas of current research. Chemists are exploring optimized synthetic routes that improve yield and purity while minimizing environmental impact. Advanced analytical techniques, including NMR spectroscopy and mass spectrometry, are being employed to fully understand the compound's properties and behavior. These studies are crucial for establishing reliable quality control standards and ensuring consistent performance in various applications.

From a commercial perspective, the market for specialized chemical intermediates like N-(2-fluoro-5-methylphenyl)thian-3-amine is experiencing steady growth. Pharmaceutical and agrochemical companies are investing heavily in novel chemical entities, driving demand for unique building blocks. The compound's CAS No. 1344193-24-3 has become an important identifier in chemical databases and procurement systems, reflecting its growing significance in the chemical industry.

Safety and handling considerations for N-(2-fluoro-5-methylphenyl)thian-3-amine follow standard laboratory protocols for amine-containing compounds. While not classified as hazardous under normal handling conditions, proper personal protective equipment and ventilation are recommended when working with this material. These precautions align with the chemical industry's increasing emphasis on workplace safety and responsible material management.

The future outlook for N-(2-fluoro-5-methylphenyl)thian-3-amine appears promising, with potential applications extending into materials science and specialty chemicals. Researchers are investigating its use in polymer modification and as a ligand in catalytic systems. The compound's unique combination of aromatic and aliphatic characteristics makes it particularly interesting for creating materials with tailored properties.

For scientists and procurement specialists seeking detailed technical information about N-(2-fluoro-5-methylphenyl)thian-3-amine (CAS No. 1344193-24-3), comprehensive data sheets are available from reputable chemical suppliers. These resources typically include specifications for purity, physical properties, and storage recommendations, providing essential information for research and development activities.

In conclusion, N-(2-fluoro-5-methylphenyl)thian-3-amine represents an intriguing chemical entity with diverse potential applications. Its unique structural features and growing research interest position it as a compound worth watching in the coming years. As scientific understanding of this molecule deepens and new applications emerge, its role in advancing chemical innovation is likely to expand significantly.